Cas no 617-92-5 (1-Ethylpyrrole)

1-Ethylpyrrole Properties

Names and Identifiers

• 1-Ethylpyrrole
• 1-ethyl-1H-pyrrole
• 1H-Pyrrole, 1-ethyl-
• N-ETHYLPYRROLE
• NSC 6756
• Pyrrole, 1-ethyl-
• VPUAYOJTHRDUTK-UHFFFAOYSA-N
• 1-ethylpyrrol
• N-Ethylpyrrole,
• NSC6756
• 1H-Pyrrole, ethyl-
• 1-Ethyl-1H-pyrrole #
• 6758AE
• VP60109
• TL8003950
• E0444
• A833424
• NSC-6756
• ethylpyrrole
• FT-0632582
• F17504
• UNII-JCK8RWU2W2
• DTXSID80870703
• AKOS008965311
• JCK8RWU2W2
• MFCD00060633
• 617-92-5
• CS-0319715
• 92933-61-4
• DB-053992
• +Expand

• MDL： MFCD00060633
• InChIKey： VPUAYOJTHRDUTK-UHFFFAOYSA-N
• Inchi： 1S/C6H9N/c1-2-7-5-3-4-6-7/h3-6H,2H2,1H3
• SMILES： N1(C([H])=C([H])C([H])=C1[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 95.07350
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 95.073
• Heavy Atom Count: 7
• Complexity: 46.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 4.9

Experimental Properties

• LogP: 1.50800
• PSA: 4.93000
• Refractive Index: 1.4841 (589.3 nm 20 ºC)
• Boiling Point: 131°C(lit.)
• Melting Point: 6.5°C (estimate)
• Flash Point: 25.5±17.1 ºC,
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• Color/Form: Not determined2. density (g/ml, 25 ℃)
• Density: 0.9009 g/cm3 (20 ºC)

1-Ethylpyrrole Security Information

• Symbol: GHS02
• Safety Term：S9-S16-S26-S36
• Safety Instruction： S9-S16-S26-S36
• Risk Phrases：R11
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1993
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 11
• Signal Word：warning
• HazardClass：IRRITANT

1-Ethylpyrrole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds